Cas no 887581-34-2 ((6-Bromo-1H-indol-3-yl)methanamine)

• Product Name: (6-Bromo-1H-indol-3-yl)methanamine
• CAS No: 887581-34-2
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 713292
• PubChem ID: 28806283
• Update Time: 2025-10-21

(6-Bromo-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-1H-indol-3-yl)methanamine
• 1H-Indole-3-methanamine,6-bromo-
• 6-BROMO-1H-INDOL-3-METHYLAMINE
• 6-bromo-1H-Indole-3-methanamine
• 1H-Indole-3-methanamine,6-bromo
• (cis/trans)-2,5-Dimethyl-1-N-(4-methyl)phenylpyrrolidine
• 1-(6-Bromo-1H-indol-3-yl)methanamine
• 887581-34-2
• EN300-1275655
• D87556
• DTXSID40651651
• FT-0754181
• (6-Bromoindol-3-Yl)methanamine
• DB-078181

• MDL： MFCD06657108
• Inchi： 1S/C9H9BrN2/c10-7-1-2-8-6(4-11)5-12-9(8)3-7/h1-3,5,12H,4,11H2
• InChI Key： PNOJIHUEWHBLFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2CN

Computed Properties

• Exact Mass: 223.99500
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.631
• Boiling Point: 391.31 °C at 760 mmHg
• Flash Point: 190.458 °C
• PSA: 41.81000
• LogP: 3.08940

Additional information on (6-Bromo-1H-indol-3-yl)methanamine

The Chemical Compound CAS No. 887581-34-2: (6-Bromo-1H-indol-3-yl)methanamine

(6-Bromo-1H-indol-3-yl)methanamine, also known by its CAS number 887581-34-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound with a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is a common structural element in many natural products and bioactive molecules, making it a focal point for research in drug discovery and synthetic chemistry.

The structure of (6-Bromo-1H-indol-3-yl)methanamine includes a bromine atom at the 6-position of the indole ring and an amino group (-NH2) attached to the 3-position via a methylene bridge (-CH2-NH2). This substitution pattern introduces unique electronic and steric properties to the molecule, which can influence its reactivity, solubility, and biological activity. The presence of bromine at the 6-position suggests that this compound may have been synthesized through electrophilic substitution or other halogenation reactions, which are commonly used in organic synthesis to introduce functional groups.

Recent studies have highlighted the potential of (6-Bromo-1H-indol-3-yl)methanamine as a precursor for the development of novel bioactive compounds. For instance, researchers have explored its role in the synthesis of indole-based alkaloids, which are known for their diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The amino group in this compound can serve as a reactive site for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In addition to its role in drug discovery, (6-Bromo-1H-indol-3-yl)methanamine has been studied for its potential applications in materials science. The indole moiety is known to form stable coordination complexes with metal ions, which can be exploited in the design of new materials with magnetic or electronic properties. Recent research has demonstrated that derivatives of this compound can act as ligands in metalloporphyrin systems, opening up possibilities for their use in catalysis or as components of functional materials.

The synthesis of (6-Bromo-1H-indol-3-yl)methanamine typically involves multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. Common synthetic strategies include the use of nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions, which are widely employed in modern organic synthesis. The availability of this compound as a building block has facilitated its use in various research programs aimed at exploring its chemical and biological properties.

From an analytical standpoint, (6-Bromo-1H-indol-3-yl)methanamine can be characterized using a range of spectroscopic techniques, including UV-vis spectroscopy, infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods provide valuable insights into the molecular structure, purity, and stability of the compound under different conditions. For example, NMR spectroscopy can be used to confirm the regiochemistry of substitution on the indole ring and to monitor changes in molecular conformation upon functionalization.

The study of (6-Bromo-1H-indol-3-yl)methanamine has also contributed to our understanding of the relationship between molecular structure and biological activity. Researchers have investigated its ability to interact with various biomolecules, such as enzymes and receptors, which is critical for assessing its potential as a therapeutic agent. Computational modeling techniques, including molecular docking and dynamic simulations, have been employed to predict binding affinities and to guide experimental studies.

In conclusion, CAS No. 887581-34-2 ((6-Bromo-1H-indol-3-yli)methanamine) represents an important chemical entity with diverse applications in organic synthesis, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel compounds with specific biological or physical properties. As our understanding of this compound continues to grow through ongoing research efforts, it is likely to play an increasingly significant role in both academic and industrial settings.